Cas no 2227743-24-8 ((2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine)

(2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine is a chiral amine derivative featuring a tetrahydrobenzothiophene core, a structure of interest in medicinal chemistry and pharmaceutical research. The (2S)-configuration ensures enantioselectivity, which is critical for applications requiring stereochemical precision. The compound’s fused bicyclic system enhances rigidity, potentially improving binding affinity in receptor-targeted studies. Its amine functionality allows for further derivatization, making it a versatile intermediate for synthesizing bioactive molecules. The tetrahydrobenzothiophene moiety contributes to lipophilicity, influencing pharmacokinetic properties. This compound is particularly valuable in the development of CNS-active agents due to its structural resemblance to pharmacophores found in neuroactive compounds. High purity and well-defined stereochemistry make it suitable for rigorous research applications.
(2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine structure
2227743-24-8 structure
Product Name:(2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine
CAS No:2227743-24-8
MF:C12H19NS
MW:209.350961923599
CID:6592985
PubChem ID:165853509
Update Time:2025-05-20

(2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

    • (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine
    • 2227743-24-8
    • EN300-1767966
    • Inchi: 1S/C12H19NS/c1-9(13)6-7-10-8-14-12-5-3-2-4-11(10)12/h8-9H,2-7,13H2,1H3/t9-/m0/s1
    • InChI Key: LLVSXVIIKOBNGG-VIFPVBQESA-N
    • SMILES: S1C=C(CC[C@H](C)N)C2=C1CCCC2

Computed Properties

  • Exact Mass: 209.12382078g/mol
  • Monoisotopic Mass: 209.12382078g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 54.3Ų

(2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1767966-1g
(2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine
2227743-24-8
1g
$2186.0 2023-09-20
Enamine
EN300-1767966-5g
(2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine
2227743-24-8
5g
$6339.0 2023-09-20
Enamine
EN300-1767966-10g
(2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine
2227743-24-8
10g
$9400.0 2023-09-20
Enamine
EN300-1767966-0.05g
(2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine
2227743-24-8
0.05g
$1836.0 2023-09-20
Enamine
EN300-1767966-0.1g
(2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine
2227743-24-8
0.1g
$1923.0 2023-09-20
Enamine
EN300-1767966-0.25g
(2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine
2227743-24-8
0.25g
$2011.0 2023-09-20
Enamine
EN300-1767966-0.5g
(2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine
2227743-24-8
0.5g
$2098.0 2023-09-20
Enamine
EN300-1767966-1.0g
(2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine
2227743-24-8
1g
$2186.0 2023-05-27
Enamine
EN300-1767966-2.5g
(2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine
2227743-24-8
2.5g
$4286.0 2023-09-20
Enamine
EN300-1767966-5.0g
(2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine
2227743-24-8
5g
$6339.0 2023-05-27

Additional information on (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine

Introduction to (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine (CAS No. 2227743-24-8)

(2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine, with the CAS number 2227743-24-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as benzothiophenes, which are characterized by their unique structural features and diverse biological activities. The compound's chemical structure includes a tetrahydrobenzothiophene moiety and an amino group, making it a promising candidate for various therapeutic applications.

The chemical formula of (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine is C13H19NS. Its molecular weight is approximately 217.35 g/mol. The compound's chiral center at the butan-2-amine position (denoted by the (2S) configuration) is crucial for its biological activity and selectivity. This chiral center can significantly influence the compound's interaction with biological targets, such as receptors and enzymes.

Recent studies have highlighted the potential of (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine in various therapeutic areas. One of the most notable applications is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective properties, which can be beneficial in conditions such as Parkinson's disease and Alzheimer's disease. The mechanism of action involves the modulation of oxidative stress and inflammation pathways, which are key factors in the progression of these diseases.

In addition to its neuroprotective effects, (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine has also been investigated for its potential as an antidepressant. Preclinical studies have demonstrated that this compound can enhance serotonin and norepinephrine levels in the brain, which are neurotransmitters associated with mood regulation. These findings suggest that (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine could be a valuable addition to the current arsenal of antidepressant medications.

The pharmacokinetic properties of (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These properties are crucial for ensuring patient compliance and therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine in human subjects. Early results from phase I trials have shown promising outcomes with minimal adverse effects. The compound has been well-tolerated at various dose levels, and no serious safety concerns have been reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The structural analogs of (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butan-2-amine have also been explored to optimize its therapeutic potential. Modifications to the tetrahydrobenzothiophene moiety and the amino group have led to the development of several derivatives with enhanced potency and selectivity. These derivatives are being evaluated for their pharmacological properties and potential clinical applications.

In conclusion, (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-3-y l)butan - 2 - amine (CAS No. 2227743 - 24 - 8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of neurology and psychiatry. Ongoing clinical trials will provide valuable insights into its safety and efficacy in human subjects.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk